3-(3-(Ethoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid

• IUPAC Name: 3-[3-(ethoxymethyl)-4-methylpyrrolidin-1-yl]propanoic acid
• InChI: InChI=1S/C11H21NO3/c1-3-15-8-10-7-12(6-9(10)2)5-4-11(13)14/h9-10H,3-8H2,1-2H3,(H,13,14)
• InChI Key: LMLLRBKQXDQGTP-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CN(CC1C)CCC(=O)O
• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol
• CAS No.: 2098048-91-8

Description

The compound “3-(3-(Ethoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid” is a complex organic molecule. It contains a propanoic acid group, which is a type of carboxylic acid, and a pyrrolidine ring, which is a type of cyclic amine.

Chemical Reactions Analysis

The compound, due to the presence of the carboxylic acid group, might undergo reactions typical for this group, such as esterification or amide formation. The pyrrolidine ring might participate in reactions typical for secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Carboxylic acids are typically polar and can form hydrogen bonds, which would make this compound likely soluble in polar solvents.

Scientific Research Applications

Enzyme-Catalyzed Synthesis

A study by Brem et al. (2010) developed a multienzymatic procedure for the synthesis of highly enantiomerically enriched 3-heteroaryl-3-hydroxypropanoic acids, starting from racemic substrates. This approach showcases the potential for producing optically active derivatives of similar compounds through enzyme-catalyzed reactions (Brem, J., Toșa, M., Paizs, Csaba, Vass, E., & Irimie, F., 2010).

Synthesis and Characterization

Hanzawa et al. (2012) demonstrated the synthesis of carboxylic acids, esters, alcohols, and ethers containing a tetrahydropyran ring, derived from 6-methyl-5-hepten-2-one. These processes highlight methodologies that could be applied to synthesize related compounds, including those with ethoxymethyl and propanoic acid functionalities (Hanzawa, Y., Hashimoto, K., Kasashima, Yoshio, Takahashi, Yoshiko, Mino, T., Sakamoto, M., & Fujita, T., 2012).

Polymorphism Study

Vogt et al. (2013) explored the polymorphism in a closely related compound, providing insights into the physical and chemical characterization of polymorphic pharmaceutical substances. Understanding such properties is crucial for the development of pharmaceuticals (Vogt, F., Williams, G., Johnson, Matthew N. R., & Copley, R., 2013).

Antimicrobial Drug Scaffold

Research on 3-Quinolin-4-one propanoic acids by Zubkov et al. (2016) analyzed analytical methods for quality control of active pharmaceutical ingredients. Their work emphasizes the molecular similarity with fluoroquinolone antibiotics, indicating the potential of structurally related compounds in antimicrobial drug development (Zubkov, V. O., Ruschak, N. I., Suleiman, M., Devyatkіna, A. O., & Gritsenko, I. S., 2016).

Renewable Sources for Chemical Synthesis

Flores et al. (2014) reported on the efficient heterocyclization of compounds to produce isoxazole and pyrazole derivatives, starting from levulinic acid. This research illustrates the utility of renewable resources in generating value-added chemicals, including those related to propanoic acid derivatives (Flores, A., Piovesan, L., Pizzuti, Lucas, Flores, D., Malavolta, J. L., & Martins, M., 2014).

Mechanism of Action

Target of Action

The targets of a compound are usually proteins such as enzymes or receptors that the compound binds to, initiating a biological effect. Without specific information on “3-(3-(Ethoxymethyl)-4-methylpyrrolidin-1-yl)propanoic acid”, it’s hard to identify its exact targets. Many compounds with similar structures are known to interact with various receptors or enzymes, influencing their activity .

Mode of Action

The mode of action refers to how the compound interacts with its target to exert a biological effect. This often involves the compound binding to its target, which can lead to the activation or inhibition of the target’s function. The exact mode of action would depend on the specific target and the compound’s chemical structure .

Biochemical Pathways

Biochemical pathways are a series of chemical reactions occurring within a cell. In these pathways, the transformation of a molecule through several stages leads to a certain product. Without specific information, it’s difficult to determine the exact pathways “this compound” might affect .

Pharmacokinetics

Pharmacokinetics involves the absorption, distribution, metabolism, and excretion (ADME) of a compound. These properties greatly influence a compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The result of a compound’s action is the biological effect that occurs due to its interaction with its target. This could involve a wide range of effects, from inhibiting an enzyme’s activity to activating a cellular pathway .

Action Environment

The action environment refers to the conditions under which the compound exerts its effects. This can include factors like pH, temperature, the presence of other molecules, and more. These factors can influence a compound’s stability, efficacy, and the nature of its interaction with its target .